Cas no 1131604-90-4 (7-Chloro-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile)
1131604-90-4 structure
Product Name:7-Chloro-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile
CAS No:1131604-90-4
MF:C8H2ClF3N4
MW:246.576489925385
CID:97760
PubChem ID:46835205
Update Time:2025-04-18
7-Chloro-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 7-Chloro-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile
- 7-chloro-5-(trifluoromethyl)-Pyrazolo[1,5-a]pyrimidine-3-carbonitrile
- Pyrazolo[1,5-a]pyrimidine-3-carbonitrile,7-chloro-5-(trifluoromethyl)-
- 1131604-90-4
- 7-Chloro-5-trifluoromethylpyrazolo[1,5-a]pyrimidine-3-carbonitrile
- FT-0763748
- AKOS015853189
-
- Inchi: 1S/C8H2ClF3N4/c9-6-1-5(8(10,11)12)15-7-4(2-13)3-14-16(6)7/h1,3H
- InChI Key: ZUXKROJKVNIMEB-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(F)(F)F)=NC2=C(C#N)C=NN21
Computed Properties
- Exact Mass: 245.9920083g/mol
- Monoisotopic Mass: 245.9920083g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 54Ų
7-Chloro-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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